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Compound of Interest

Compound Name: IT-143B

Cat. No.: B10820934 Get Quote

Disclaimer: The following information is a summary of publicly available data regarding IT-
143B. Due to the limited amount of published research on this compound, this document does

not constitute an in-depth technical guide or whitepaper. Comprehensive safety and toxicity

data, detailed experimental protocols, and established signaling pathways are not available in

the public domain at this time.

Introduction
IT-143B is identified as a bacterial metabolite and is classified as an antibiotic.[1][2] It has

demonstrated biological activity, including antibacterial effects against Micrococcus luteus and

cytotoxic effects against KB cancer cells.[1] This document aims to provide a concise overview

of the currently known safety and toxicity information for IT-143B, targeted towards

researchers, scientists, and drug development professionals.

Biological Activity
The primary reported biological activities of IT-143B are its antibiotic and anticancer properties.

The following table summarizes the available quantitative data on its biological efficacy.
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Biological
Activity

Test
System/Organi
sm

Metric Value Reference

Antibacterial
Micrococcus

luteus
MIC 6.25 µg/mL [1]

Anticancer KB cancer cells IC50 1.1 ng/mL [1]

Note: The experimental protocols for determining these values are not detailed in the available

literature.

Safety and Toxicity Profile
Information regarding the safety and toxicity of IT-143B is sparse and primarily derived from

safety data sheets (SDS) provided by chemical suppliers.

Summary of Available Safety Data
Safety data sheets for IT-143B indicate that the compound is considered non-hazardous for

transport.[3] However, these documents also state that no comprehensive data is available for:

Acute and chronic toxicity

Specific target organ toxicity (single and repeated exposure)[3]

Carcinogenicity, mutagenicity, and reproductive toxicity[4]

Persistence and degradability[3]

Standard laboratory precautions are advised when handling IT-143B, including avoiding

inhalation, and contact with skin and eyes.[3]

Lack of In-depth Toxicological Studies
A thorough search of publicly available scientific literature and patent databases did not yield

any detailed preclinical or clinical toxicology studies for IT-143B. Information regarding the

following is not available:
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In vivo toxicity studies in animal models (e.g., LD50 values, dose-range finding studies).

In vitro toxicology assays (e.g., genotoxicity, cardiotoxicity).

Pharmacokinetic and pharmacodynamic (PK/PD) profiles.

Signaling Pathways and Experimental Workflows
There is no publicly available information describing the signaling pathways modulated by IT-
143B or the detailed experimental workflows used in its evaluation. Therefore, the creation of

diagrams for these aspects is not possible at this time.

Conclusion
The publicly available information on IT-143B is limited to its identification as a bacterial

metabolite with antibiotic and anticancer activity. A comprehensive understanding of its safety

and toxicity profile is hindered by the lack of detailed preclinical and clinical studies. For

researchers and drug development professionals, any work with IT-143B would necessitate a

thorough de novo investigation of its toxicological properties and mechanism of action. The

data presented here should be considered preliminary and insufficient for a complete risk

assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10820934#it-143b-safety-and-toxicity-profile-
overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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